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Compound of Interest

Compound Name: 4-(4-Chlorophenyl)butan-2-one

Cat. No.: B057468 Get Quote

This technical support guide provides essential safety information, troubleshooting advice, and

experimental protocols for researchers, scientists, and drug development professionals working

with 4-(4-Chlorophenyl)butan-2-one.

GHS Safety Information
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication. Below is a summary of the GHS

information for 4-(4-Chlorophenyl)butan-2-one.

GHS Element Information

Pictogram Irritant[1]

Signal Word Warning[1]

Hazard Statements

H315: Causes skin irritation[1].H319: Causes

serious eye irritation[1].H335: May cause

respiratory irritation[1].

Hazard Classes

Skin Irritation (Category 2)[1]Eye Irritation

(Category 2A)[1]Specific Target Organ Toxicity

— Single Exposure (Category 3), Respiratory

Tract Irritation[1]
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Precautionary Statement Codes

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1][2]P264:

Wash skin thoroughly after handling.[1][2]P271:

Use only outdoors or in a well-ventilated area.[1]

[2]P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

Response

P302+P352: IF ON SKIN: Wash with plenty of

water.[1][2]P304+P340: IF INHALED: Remove

person to fresh air and keep comfortable for

breathing.[1][2]P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2]P319: Get medical

help if you feel unwell.[3]P321: Specific

treatment (see supplemental first aid instruction

on this label).[1][4]P332+P317: If skin irritation

occurs: Get medical help.[1][4]P337+P317: If

eye irritation persists: Get medical help.

[1]P362+P364: Take off contaminated clothing

and wash it before reuse.[1][4]

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[1][2]P405: Store

locked up.[1][3]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[1][4]

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common questions and issues that may arise during the handling and

use of 4-(4-Chlorophenyl)butan-2-one in an experimental setting.

Q1: What are the immediate first aid measures to take in case of accidental exposure?
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if it is easy to do so and

continue rinsing. If eye irritation persists, seek medical attention.[2][5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water. If skin irritation occurs, get medical advice.[4][5]

Inhalation: Move the individual to fresh air and keep them in a position that is comfortable for

breathing. If the person feels unwell, call a poison control center or a doctor.[2][3]

Ingestion: Rinse the mouth with water. Do not induce vomiting. Never give anything by

mouth to a person who is unconscious. Seek immediate medical assistance.[4]

Q2: What personal protective equipment (PPE) is mandatory when working with this chemical?

Eye/Face Protection: Wear tightly fitting safety goggles that conform to EN166 (EU) or

NIOSH (US) standards.[4][6]

Skin Protection: Wear chemically resistant, impervious gloves and protective clothing to

prevent skin contact.[4][6]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection may not be required. However, if you experience irritation or if exposure limits are

exceeded, use a full-face respirator with an appropriate cartridge.[4][5]

Q3: How should I properly store 4-(4-Chlorophenyl)butan-2-one in the lab?

Store the chemical in a tightly closed container in a dry, cool, and well-ventilated area.[3][5]

Keep it away from incompatible materials such as strong oxidizing agents.[6] The storage area

should be locked.[1][3]

Q4: What should I do in the event of a small spill?

Ensure adequate ventilation and wear the proper personal protective equipment.[6] For small

spills, sweep up the solid material and place it into a suitable container for disposal.[6] Avoid

generating dust.
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Q5: How should I dispose of waste containing 4-(4-Chlorophenyl)butan-2-one?

Dispose of the contents and the container at an approved waste disposal facility.[1][4] Follow all

local, regional, and national regulations for chemical waste disposal.

Experimental Protocol: Reduction of 4-(4-
Chlorophenyl)butan-2-one
This protocol provides a general method for the reduction of 4-(4-Chlorophenyl)butan-2-one
to the corresponding alcohol using sodium borohydride. This is a common transformation in

synthetic organic chemistry.

Methodology:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-(4-
Chlorophenyl)butan-2-one (1.0 equivalent) in methanol.

Cooling: Cool the solution to 0 °C using an ice bath.

Reagent Addition: Slowly add sodium borohydride (1.5 equivalents) to the stirred solution in

portions. It is important to maintain the temperature at 0 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and continue to stir for an additional 2-4 hours.

Monitoring: Monitor the progress of the reaction using Thin-Layer Chromatography (TLC)

until the starting material is completely consumed.[7]

Quenching: Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until gas

evolution ceases.

Work-up:

Remove the methanol under reduced pressure.

Add water to the remaining residue.
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Extract the aqueous layer with a suitable organic solvent, such as dichloromethane (3

times).

Combine the organic extracts and wash them with a saturated aqueous solution of

NaHCO₃ and then with brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purification: Purify the crude alcohol using silica gel column chromatography.

Visualized Workflow: Chemical Spill Response
The following diagram illustrates the logical steps to follow in the event of a chemical spill

involving 4-(4-Chlorophenyl)butan-2-one.
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Initial Assessment

Response Protocol

Post-Spill Actions

Spill Occurs

Assess Immediate Danger
(Fire, Explosion, Injury)

Evacuate Area (if necessary)

Major Spill
or Hazard

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Minor Spill,
No Immediate Danger

Alert Supervisor &
Safety Officer

Contain the Spill
(Use absorbent material)

Clean Up Spill
(Sweep solid into container)

Decontaminate Area

Dispose of Waste
(Follow hazardous waste protocols)

Document the Incident

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b057468?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057468?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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